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Compound of Interest

Compound Name: Pterolactone A

Cat. No.: B1159933

For Immediate Release

This technical guide provides a comprehensive overview of Pterolactone A, a sesquiterpenoid
lactone, for researchers, scientists, and drug development professionals. This document
outlines its chemical identity, potential biological activities, and relevant experimental
methodologies and signaling pathways.

~hemical Identi

Parameter Value Reference

CAS Number 74730-10-2 [1]12]

(8R)-8-hydroxy-5,7,7-trimethyl-

4,8-dihydro-3H-
IUPAC Name ] [3]
cyclopenta[g]isochromene-1,6-

dione
Molecular Formula C15H1604 [3]
Molecular Weight 260.28 g/mol [3]

Biological Activity and Therapeutic Potential

While specific quantitative data on the biological activity of Pterolactone A is not extensively
available in the public domain, its classification as a terpenoid lactone suggests potential for a
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range of pharmacological effects. Terpenoids possessing a lactone moiety are recognized for
their diverse biological properties, including cytotoxic, anti-inflammatory, antimicrobial, and
anticancer activities.

Potential Mechanisms of Action and Signaling
Pathways

Based on the activities of structurally related compounds and the common mechanisms of
action for anticancer and anti-inflammatory agents, Pterolactone A may exert its effects
through the modulation of key cellular signaling pathways. Two such pathways of significant
interest in drug development are the STAT3 and NF-kB signaling cascades.

STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that
plays a crucial role in cell proliferation, survival, and differentiation. Constitutive activation of
STAT3 is implicated in various cancers, making it a prime target for anticancer therapies.
Inhibition of the STAT3 pathway can lead to the suppression of tumor growth and induction of
apoptosis.
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Caption: Hypothesized inhibition of the STAT3 signaling pathway by Pterolactone A.

NF-kB Signaling Pathway

The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-kB) pathway is a
critical regulator of the immune and inflammatory responses. Dysregulation of this pathway is
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associated with chronic inflammation and various cancers. Therapeutic agents that inhibit NF-
KB signaling can be effective in mitigating inflammation and inducing apoptosis in cancer cells.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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